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Compound of Interest

Compound Name: 4-(Bromomethyl)phenylacetic acid

Cat. No.: B083933 Get Quote

Safe Handling Protocol for 4-
(Bromomethyl)phenylacetic Acid
This document provides essential safety and logistical information for the handling and disposal

of 4-(Bromomethyl)phenylacetic acid (CAS RN: 13737-36-5). The following procedures are

designed to minimize risk and ensure the safety of laboratory personnel.

Hazard Identification and Risk Assessment
4-(Bromomethyl)phenylacetic acid is a hazardous substance that requires careful handling.

The primary risks are associated with inhalation, skin contact, and eye contact.

Hazard Summary Table
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Hazard
Classification

GHS Hazard Code Description Citations

Skin Irritation H315 Causes skin irritation. [1]

Serious Eye Irritation H319
Causes serious eye

irritation.
[1]

Respiratory

Sensitization
H334

May cause allergy or

asthma symptoms or

breathing difficulties if

inhaled.

[2]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation.
[1]

Acute Toxicity (Oral) H302 Harmful if swallowed.

Skin Sensitization H317
May cause an allergic

skin reaction.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent exposure. The following equipment

must be worn at all times when handling this chemical.

Hand Protection: Chemical-resistant gloves (e.g., Nitrile or Neoprene) are required. Always

inspect gloves for tears or punctures before use.[1][3]

Eye and Face Protection: Wear chemical splash goggles and a face shield. Standard safety

glasses are not sufficient.[1][4]

Respiratory Protection: A NIOSH-approved N95 dust mask or a higher level of respiratory

protection (e.g., a full face-piece respirator) must be used, especially when handling the solid

powder, to avoid inhaling dust particles.[2][3]

Body Protection: Wear a chemical-resistant apron over a lab coat. Ensure clothing covers all

exposed skin.[1][5]
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Footwear: Closed-toe shoes are mandatory. For larger quantities or in case of spills, HAZ-

MAT boots or chemical-resistant shoe coverings should be used.[6]

Operational Plan: Step-by-Step Handling Procedure
3.1. Preparation and Engineering Controls

Ventilation: All handling of 4-(Bromomethyl)phenylacetic acid, including weighing and

solution preparation, must be conducted inside a certified chemical fume hood to prevent

inhalation of dust or vapors.[1]

Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible

and have been recently tested. Have a chemical spill kit appropriate for halogenated organic

compounds nearby.

Work Area: Designate a specific area for handling this chemical. Cover the work surface with

absorbent, disposable bench paper.

3.2. Handling the Solid Compound

Don PPE: Before opening the container, put on all required PPE as listed in Section 2.

Weighing: Carefully weigh the required amount of the solid powder in the fume hood. Avoid

creating dust. Use a spatula to gently transfer the solid.[1]

Container Management: Keep the stock container tightly closed when not in use.[3] Store in

a cool, dry, and well-ventilated area away from oxidizing agents.[1][7]

3.3. Solution Preparation

Solvent Addition: Slowly add the weighed solid to the chosen solvent in a suitable flask,

stirring gently to dissolve.

Labeling: Immediately label the solution container with the chemical name, concentration,

date, and appropriate hazard symbols.

Emergency Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pesticidestewardship.org/personal-protective-equipment/components-of-personal-protective-equipment/
https://www.benchchem.com/product/b083933?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2721-9-Y1.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2721-9-Y1.pdf
https://www.guidechem.com/encyclopedia/4-bromomethyl-phenylacetic-aci-dic17769.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2721-9-Y1.pdf
https://www.chemicalbook.com/msds/4-bromophenylacetic-acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes.[1][2][3] Seek medical attention if irritation or a rash

develops.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[7] Remove contact lenses if present and easy to do. Seek

immediate medical attention.

Inhalation: Move the individual to fresh air.[1][2][3] If breathing is difficult or respiratory

symptoms occur, call a poison center or doctor.[2][3]

Spill: Evacuate the area. With appropriate PPE, cover the spill with an inert absorbent

material. Carefully sweep or shovel the material into a labeled, sealed container for

hazardous waste disposal.[1] Do not generate dust.[1] Ventilate the area and wash the spill

site after material pickup is complete.

Disposal Plan
Waste Collection: All solid waste (contaminated gloves, bench paper, etc.) and unused

chemical must be collected in a designated, sealed, and clearly labeled hazardous waste

container.

Waste Segregation: Do not mix this waste with other waste streams. It should be segregated

as halogenated organic waste.

Disposal: Dispose of the waste through a licensed disposal company.[7] Follow all local,

state, and federal regulations for hazardous waste disposal. Do not dispose of down the

drain.

Workflow for Handling 4-(Bromomethyl)phenylacetic
Acid

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2721-9-Y1.pdf
https://www.tcichemicals.com/IN/en/p/B1351
https://www.guidechem.com/encyclopedia/4-bromomethyl-phenylacetic-aci-dic17769.html
https://www.chemicalbook.com/msds/4-bromophenylacetic-acid.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2721-9-Y1.pdf
https://www.tcichemicals.com/IN/en/p/B1351
https://www.guidechem.com/encyclopedia/4-bromomethyl-phenylacetic-aci-dic17769.html
https://www.tcichemicals.com/IN/en/p/B1351
https://www.guidechem.com/encyclopedia/4-bromomethyl-phenylacetic-aci-dic17769.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2721-9-Y1.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2721-9-Y1.pdf
https://www.chemicalbook.com/msds/4-bromophenylacetic-acid.pdf
https://www.benchchem.com/product/b083933?utm_src=pdf-body
https://www.benchchem.com/product/b083933?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Handling (in Fume Hood)

3. Cleanup & Disposal

Emergency ResponseVerify Fume Hood
& Safety Equipment

Don Full PPE
(Gloves, Goggles, Face Shield,

Respirator, Lab Coat, Apron)

Weigh Solid Chemical

Proceed to Handling

Prepare Solution

Seal Stock Container

Collect Contaminated Materials
(Gloves, Bench Paper, etc.)

After Experiment

Place in Labeled
Halogenated Waste Container

Doff PPE

Wash Hands Thoroughly

Spill

Follow Spill Protocol:
Evacuate, Absorb, Collect

Personal Exposure

Follow First Aid Protocol:
Flush, Wash, Seek Medical Aid

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-(Bromomethyl)phenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

